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Compound of Interest

Compound Name: lodomethylbenzene

Cat. No.: B152007

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
iodomethylbenzene isomers. For clarity, this document distinguishes between benzyl iodide
((iodomethyl)benzene) and the isomers of iodotoluene (2-iodotoluene, 3-iodotoluene, and 4-
iodotoluene), which are constitutional isomers. The information presented herein is intended to
support research, development, and quality control activities where these compounds are
utilized.

Introduction

lodomethylbenzene and its isomers are important aromatic iodine compounds used in a
variety of applications, including as intermediates in organic synthesis, particularly in the
pharmaceutical and specialty chemical industries. A thorough understanding of their physical
properties is crucial for their effective handling, reaction optimization, and for the prediction of
their behavior in various chemical and biological systems. This guide focuses on the key
physical characteristics of benzyl iodide and the ortho, meta, and para isomers of iodotoluene.

Quantitative Physical Properties

The physical properties of benzyl iodide and the three isomers of iodotoluene are summarized
in the tables below for easy comparison.

Table 1: General and Molecular Properties
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Benzyl lodide 2-lodotoluene 3-lodotoluene 4-lodotoluene
Property ((lodomethyl)b  (o- (m- (p-

enzene) lodotoluene) lodotoluene) lodotoluene)
Molecular

C7H71 C7H71 C7H71 C7H71
Formula
Molecular Weight  218.03 g/mol 218.04 g/mol 218.03 g/mol 218.04 g/mol
CAS Number 620-05-3 615-37-2 625-95-6 624-31-7

Table 2: Thermal Properties

Benzyl lodide 2-lodotoluene 3-lodotoluene 4-lodotoluene
Property ((lodomethyl)b  (o- (m- (p-

enzene) lodotoluene) lodotoluene) lodotoluene)
Melting Point
5 245 -24.00 -27 32-36
4
Boiling Point (°C) 218 208 - 211 213 210-212

Table 3: Physical State and Appearance

Benzyl lodide 2-lodotoluene 3-lodotoluene 4-lodotoluene
Property ((lodomethyl)b  (o- (m- (p-
enzene) lodotoluene) lodotoluene) lodotoluene)
Low-melting White to light
Clear yellow Clear yellow
Appearance crystals or o o yellow or brown
o heavy liquid[2] heavy liquid[3]
colorless liquid[1] powder[4][5]
Physical State at o o o )
Solid/Liquid Liquid Liquid Solid

STP

Table 4: Density and Refractive Index
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Benzyl lodide 2-lodotoluene 3-lodotoluene 4-lodotoluene
Property ((lodomethyl)b  (o- (m- (p-

enzene) lodotoluene) lodotoluene) lodotoluene)

) 1.6989t01.7130 1.6881t01.698 @
Density (g/mL) ~1.733 1.678
@ 25°C[2] 20°C[3]

Refractive Index ~1.6155

1.6334 1.608[6] 1.604[7] _
(n20/D) (estimate)[8]

Table 5: Solubility

Benzyl lodide 2-lodotoluene 3-lodotoluene 4-lodotoluene
Property ((iodomethyl)b  (o- (m- (p-
enzene) lodotoluene) lodotoluene) lodotoluene)
Solubility in
Insoluble[1] Insoluble[2] Insoluble[3][9] Insoluble[10]
Water
] Soluble in )
o ] Soluble in Soluble in
Solubility in Soluble in benzene,
) benzene, ethanol and
Organic Solvents  acetone[1] alcohol, ether[3]
alcohol, ether[2] ether[12]

[11]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of iodomethylbenzene isomers.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
pure crystalline solids, this transition occurs over a narrow temperature range. The melting
point is a crucial property for identification and purity assessment.

Methodology: Capillary Method

o Sample Preparation: A small amount of the finely powdered, dry solid is packed into a thin-
walled capillary tube, sealed at one end, to a height of 2-3 mm.[6]
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block and a thermometer or a digital temperature probe.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.[6]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal melts is
recorded as the end of the melting range.

» Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound,
while a broad and depressed melting range suggests the presence of impurities.

Measurement Data Recording
Place in melting point apparatus Heat slowly (1-2 °C/min) Observe melting Record end of melting (T2)
K Report melting range (T1-T2)
Sample Preparation >
Record start of melting (T1)
Grind solid sample Pack into capillary tube

Click to download full resolution via product page

Workflow for Melting Point Determination

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Micro-Boiling Point (Siwoloboff Method)

o Sample Preparation: A small volume (a few drops) of the liquid is placed in a small-diameter
test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the
liquid.
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e Apparatus Setup: The fusion tube is attached to a thermometer and heated in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil) to ensure uniform heating.[8]

e Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the
capillary tube expands and escapes as a slow stream of bubbles.

o Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube. The heat is then removed.

o Data Recording: As the apparatus cools, the stream of bubbles will slow down and stop. The
boiling point is the temperature at which the liquid just begins to be drawn back into the
capillary tube.[8]

Measurement Data Recording

Attach to thermometer in Thiele tube Heat until rapid bubbles emerge Remove heat and observe Record temperature when liquid enters capillary

Sample Preparation

Place liquid in fusion tube Invert sealed capillary in liquid

Click to download full resolution via product page

Workflow for Micro-Boiling Point Determination

Density Determination

Density is the mass of a substance per unit volume. For liquids, it is typically measured in
grams per milliliter (g/mL).

Methodology: Pycnometer Method

» Preparation: A pycnometer (a flask with a specific volume) is thoroughly cleaned, dried, and
its mass is accurately weighed (ma1).
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» Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized
water) at a specific temperature, and its mass is weighed (mz2). The volume of the

pycnhometer can then be calculated.

o Measurement: The pycnometer is emptied, dried, and then filled with the sample liquid at the

same temperature, and its mass is weighed (ms).

o Calculation: The density of the sample liquid (p) is calculated using the formula: p = (ms - m1)

/ ((mz2 - m1) / p_water)

Preparation

Weigh empty pycnometer (m1) Calculation

Calculate density using the formula

Measurement

Empty, dry, fill with sample, weigh (m3)

Fill with water, weigh (m2)

Click to download full resolution via product page

Workflow for Density Determination

Refractive Index Determination

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is dependent on

temperature and the wavelength of light.
Methodology: Abbe Refractometer

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.qg., distilled water).

o Sample Application: A few drops of the liquid sample are placed on the clean, dry prism of

the refractometer.
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o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the field of view is divided into a light and a dark
region. The dividing line (shadowline) is brought into sharp focus and aligned with the
crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should also be recorded as the refractive index is temperature-dependent.

Measurement Data Recording
Adjust for sharp shadowline Align shadowline with crosshairs P> Record temperature
Preparation
—P
Read refractive index from scale
Calibrate refractometer Place sample on prism

Click to download full resolution via product page

Workflow for Refractive Index Determination

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Assessment

» Solvent Selection: A range of solvents with varying polarities is chosen (e.g., water, ethanol,
diethyl ether, hexane).

e Procedure: A small, measured amount of the solute (e.g., 25 mg) is added to a test tube
containing a small, measured volume of the solvent (e.g., 0.75 mL).[13]

o Observation: The mixture is agitated vigorously. The solubility is observed and categorized
as soluble (dissolves completely), partially soluble, or insoluble.[13]
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o "Like Dissolves Like": The solubility of iodotoluenes is generally low in polar solvents like
water and high in non-polar organic solvents, following the principle of "like dissolves like".

Observation Classification
Agitate mixture vigorously Observe dissolution Classify as soluble, partially soluble, or insoluble

Preparation

Add known amount of solute to solvent

Click to download full resolution via product page
Workflow for Qualitative Solubility Assessment

Safety Considerations

lodomethylbenzene and its isomers should be handled with appropriate safety precautions.
They are generally considered to be irritants and may be harmful if inhaled, ingested, or
absorbed through the skin. Always consult the Safety Data Sheet (SDS) for each specific
compound before use and handle them in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including gloves and safety glasses.

This guide provides a foundational understanding of the key physical properties of
iodomethylbenzene isomers and the standard experimental procedures for their
determination. For more detailed information, it is recommended to consult peer-reviewed
literature and chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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